Cas no 40113-03-9 (1-Cbz-Piperidin-4-ylidene-acetic Acid)

• Product Name: 1-Cbz-Piperidin-4-ylidene-acetic Acid
• CAS No: 40113-03-9
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• MDL: MFCD04115020
• CID: 55159
• PubChem ID: 21224316
• Update Time: 2025-11-02

1-Cbz-Piperidin-4-ylidene-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-((Benzyloxy)carbonyl)piperidin-4-ylidene)acetic acid
• 4-Carboxymethylene-piperidine-1-carboxylic acid benzyl ester
• 1-Cbz-4-carboxymethylene-piperidine
• 2-(1-phenylmethoxycarbonylpiperidin-4-ylidene)acetic acid
• 1-Cbz-Piperidin-4-ylidene-acetic acid
• 4-carboxymethylene-N-CBZ-piperidine
• 2-(1-(benzyloxycarbonyl)piperidin-4-ylidene)acetic acid
• REF DUPL: 1-Cbz-Piperidin-4-ylidene-acetic acid
• 1-Piperidinecarboxylic acid, 4-(carboxymethylene)-, 1-(phenylmethyl) ester
• tert-butyl peroxy-2-ethylhexanoate peroxy+2,2-di-(tert-butylperoxy)butane (tert-butyl peroxy-2-ethylhexanoate peroxy not more than 12%, and 2,2-di-(tert-butylperoxy)butane not more than 14%, and diluent type A not less than 14%, and inert solid not less t
• AKOS016014919
• EN300-192202
• MFCD04115020
• 2-(1-((Benzyloxy)carbonyl)piperidin-4-ylidene)aceticacid
• CS-0171372
• AB19467
• DTXSID90611467
• AS-37264
• A6703
• FT-0753046
• SCHEMBL7311393
• 1-cbz-piperidin-4-ylidene acetic acid
• AC-6327
• 2-{1-[(benzyloxy)carbonyl]piperidin-4-ylidene}acetic acid
• 1-cbz-piperidin-4-ylideneacetic acid
• {1-[(BENZYLOXY)CARBONYL]PIPERIDIN-4-YLIDENE}ACETIC ACID
• 40113-03-9
• NGSLTFIGWWOKHK-UHFFFAOYSA-N
• 2-(1-(benzyloxycarbonyl)piperidin-4-ylidene)acetic acid;1-CBZ-PIPERIDIN-4-YLIDENE-ACETIC ACID
• 1-Cbz-Piperidin-4-ylidene-acetic Acid

• MDL： MFCD04115020
• Inchi： 1S/C15H17NO4/c17-14(18)10-12-6-8-16(9-7-12)15(19)20-11-13-4-2-1-3-5-13/h1-5,10H,6-9,11H2,(H,17,18)
• InChI Key： NGSLTFIGWWOKHK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC/C(=C\C(=O)O)/CC1)=O

Computed Properties

• Exact Mass: 275.11600
• Monoisotopic Mass: 275.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 476.2±45.0 °C at 760 mmHg
• Flash Point: 241.8±28.7 °C
• Refractive Index: 1.636
• PSA: 66.84000
• LogP: 2.36790
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-Cbz-Piperidin-4-ylidene-acetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Cbz-Piperidin-4-ylidene-acetic Acid

Comprehensive Guide to 1-Cbz-Piperidin-4-ylidene-acetic Acid (CAS No. 40113-03-9): Properties, Applications, and Market Insights

1-Cbz-Piperidin-4-ylidene-acetic Acid (CAS No. 40113-03-9) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound, featuring a piperidin-4-ylidene core protected by a Cbz (carbobenzyloxy) group, serves as a key intermediate in the development of bioactive molecules. Its unique structure makes it valuable for drug discovery, particularly in targeting neurological and metabolic disorders.

The chemical formula of 1-Cbz-Piperidin-4-ylidene-acetic Acid is C₁₅H₁₇NO₄, with a molecular weight of 275.30 g/mol. Its carboxylic acid functionality allows for further derivatization, making it a versatile building block in medicinal chemistry. Researchers often search for "1-Cbz-Piperidin-4-ylidene-acetic Acid synthesis" or "CAS 40113-03-9 suppliers" to source high-purity batches for lab-scale or industrial applications.

One of the trending applications of 1-Cbz-Piperidin-4-ylidene-acetic Acid is in the design of protease inhibitors, a hot topic due to their potential in antiviral therapies. With the growing interest in AI-driven drug discovery, this compound has gained attention as a fragment for virtual screening libraries. Searches like "piperidine derivatives in drug design" or "Cbz-protected amino acids uses" reflect its relevance in modern pharmaceutical R&D.

The compound's crystalline solid form typically appears white to off-white, with a melting point range of 145-150°C. Its solubility profile shows better dissolution in polar organic solvents like DMSO or DMF compared to water, which is crucial information for researchers planning "40113-03-9 solubility tests". Proper storage at 2-8°C under inert atmosphere ensures long-term stability of this sensitive intermediate.

In the market landscape, 1-Cbz-Piperidin-4-ylidene-acetic Acid sees demand from both academic institutions and pharmaceutical companies. Price trends often correlate with the availability of piperidine precursors in the supply chain. Current discussions in green chemistry circles focus on developing more sustainable routes to synthesize such N-protected heterocycles, addressing queries like "eco-friendly Cbz protection methods".

Analytical characterization of CAS 40113-03-9 typically involves HPLC for purity assessment (usually ≥95%) and NMR for structural confirmation. The carbobenzyloxy group shows characteristic aromatic proton signals between 7.2-7.4 ppm in ¹H NMR spectra. These technical details are frequently searched by quality control specialists evaluating "1-Cbz-Piperidin-4-ylidene-acetic Acid analytical data".

Recent patent literature reveals growing interest in using 1-Cbz-Piperidin-4-ylidene-acetic Acid derivatives as kinase modulators, particularly for oncology targets. This aligns with the pharmaceutical industry's focus on precision medicine, answering search trends like "piperidine-based cancer drugs". The compound's chiral center at the 4-position also makes it valuable for developing stereoselective catalysts in asymmetric synthesis.

When handling 1-Cbz-Piperidin-4-ylidene-acetic Acid, standard laboratory precautions are sufficient. Unlike some reactive piperidine derivatives, this compound doesn't require special hazard controls, making it accessible for routine research. This safety profile contributes to its popularity compared to more hazardous alternatives often queried as "safe Cbz-protecting reagents".

The future outlook for 40113-03-9 remains positive, with expanding applications in peptide mimetics and small molecule therapeutics. As computational chemistry advances, demand grows for well-characterized building blocks like this compound to feed high-throughput screening platforms. Researchers increasingly search for "piperidine scaffolds in AI drug design" and "buy 1-Cbz-Piperidin-4-ylidene-acetic Acid" from reliable suppliers.

For synthetic chemists, the carboxylic acid group in 1-Cbz-Piperidin-4-ylidene-acetic Acid offers multiple modification possibilities through amidation, esterification, or reduction reactions. This versatility explains why it features in numerous publications about "heterocyclic compound derivatization". The Cbz protection can be selectively removed under mild hydrogenation conditions, enabling sequential synthetic strategies.

In summary, 1-Cbz-Piperidin-4-ylidene-acetic Acid (CAS No. 40113-03-9) represents a valuable tool in modern chemical research, bridging traditional organic synthesis with cutting-edge drug discovery approaches. Its balanced properties address current scientific needs while offering opportunities for innovation in medicinal chemistry and material science applications.